Cas no 1804743-98-3 (6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1804743-98-3
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4831021
• Update Time: 2025-10-31

6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H5F6NO3/c10-3-1-5(8(11)12)16-4(2-6(17)18)7(3)19-9(13,14)15/h1,8H,2H2,(H,17,18)
• InChI Key： PNKDMVMXKKZWNV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(CC(=O)O)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on 6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1804743-98-3)

6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid, identified by its CAS number 1804743-98-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this compound, particularly the presence of multiple fluorinated substituents, contribute to its distinct chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid consists of a pyridine ring substituted with a difluoromethyl group at the 6-position, a fluoro atom at the 4-position, and a trifluoromethoxy group at the 3-position. Additionally, the 2-position of the pyridine ring is carboxylated, forming an acetic acid derivative. This specific arrangement of fluorinated groups enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The introduction of fluorine atoms into aromatic rings is a well-established strategy in medicinal chemistry to improve pharmacokinetic profiles, including bioavailability and resistance to enzymatic degradation.

In recent years, 6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural motifs have been leveraged in the development of compounds targeting different disease pathways, including cancer, inflammation, and infectious diseases. The trifluoromethoxy group, in particular, is known for its ability to modulate receptor binding affinity and metabolic clearance, making it a preferred moiety in drug discovery campaigns.

One of the most compelling aspects of this compound is its potential application in oncology research. Fluorinated pyridines have been increasingly studied for their role in inhibiting kinases and other enzymes involved in tumor growth and progression. Preclinical studies have demonstrated that derivatives of 6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid exhibit promising antitumor activity by disrupting critical signaling pathways in cancer cells. The difluoromethyl group further enhances these effects by improving binding interactions with biological targets, leading to increased efficacy.

Furthermore, the compound's acetic acid moiety suggests potential applications in designing protease inhibitors. Proteases play a pivotal role in various physiological processes, including blood clotting and immune responses. By modulating protease activity, compounds derived from 6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid could offer therapeutic benefits in conditions such as thrombosis and autoimmune disorders. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, facilitating the rational design of next-generation inhibitors.

The synthesis of 6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid presents unique challenges due to the complexity of its fluorinated substituents. However, modern synthetic methodologies have made significant strides in optimizing routes for high-yield production. Transition metal-catalyzed cross-coupling reactions and fluorination techniques are now routinely employed to construct the desired molecular framework efficiently. These advancements have not only improved accessibility but also allowed for greater customization of derivatives for specific therapeutic applications.

The pharmacokinetic properties of 6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid are another area of intense investigation. Fluoro substitution can significantly alter metabolic pathways, influencing both absorption and excretion rates. Studies using animal models have provided valuable insights into how these modifications affect drug disposition. For instance, compounds with electron-withdrawing fluorine atoms often exhibit prolonged half-lives due to reduced metabolic clearance. This knowledge is crucial for optimizing dosing regimens and minimizing side effects in clinical settings.

In conclusion,6-(Difluoromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804743-98-3) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features offer multiple avenues for therapeutic intervention across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in modern medicine.